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Compound of Interest

Compound Name: BDP FL-PEG4-TCO

Cat. No.: B15541584

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
conjugation of proteins with BDP FL-PEG4-TCO, a fluorescent labeling reagent. This
document is intended to guide researchers in the life sciences, particularly those involved in
drug development and cellular imaging, through the effective use of this versatile
bioconjugation tool.

Introduction

BDP FL-PEG4-TCO is a heterobifunctional molecule designed for advanced bioconjugation
applications.[1] It comprises three key components: a bright and photostable BODIPY™ FL
(BDP FL) fluorophore, a hydrophilic tetraethylene glycol (PEG4) spacer, and a reactive trans-
cyclooctene (TCO) group.[1][2][3] The BDP FL dye offers excellent spectral properties for
fluorescence-based detection, while the PEG4 linker enhances water solubility and minimizes
steric hindrance.[1][3][4] The TCO moiety facilitates highly specific and efficient covalent
labeling of molecules containing a tetrazine group through a bioorthogonal "click chemistry"
reaction known as the inverse-electron-demand Diels-Alder (IEDDA) cycloaddition.[2][3][5] This
reaction is exceptionally fast and proceeds under mild, physiological conditions without the
need for a cytotoxic copper catalyst, making it ideal for labeling biomolecules in complex
biological environments, including living cells.[2][5]
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Physicochemical and Spectral Properties of BDP
FL-PEG4-TCO

The key properties of BDP FL-PEG4-TCO are summarized in the table below, providing
essential data for designing and interpreting fluorescence-based experiments.

Property Value

Excitation Maximum (Aex) ~503 nm[2]

Emission Maximum (Aem) ~509 nm[2]

Molar Extinction Coefficient (g) >80,000 M~icm~1[2][4]

Fluorescence Quantum Yield (&) >0.9[2][4]

Molecular Formula C33H49BF2N4O7[2][6]

Molecular Weight 662.57 g/mol [2][6]

Solubility Soluble in DMSO, DMF, and DCM; low solubility

in water.[1][2]

Storage Store at -20°C, protected from light.[1]

Reaction Mechanism: TCO-Tetrazine Ligation

The conjugation of BDP FL-PEG4-TCO to a tetrazine-modified protein occurs via an inverse-
electron-demand Diels-Alder [4+2] cycloaddition.[5] In this reaction, the electron-deficient
tetrazine acts as the diene and the strained trans-cyclooctene (TCO) serves as the dienophile.
The initial cycloaddition is followed by a retro-Diels-Alder reaction that releases nitrogen gas,
resulting in a stable dihydropyridazine linkage.[5] This reaction is characterized by its
exceptionally fast kinetics, with second-order rate constants reported to be as high as 10°
M-1s71[7]
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Start: Protein of Interest

Stage 1: Tetrazine Functionalization

:

Grepare 10 mM Tetrazine-NHS Ester in DMSO]

l

Cncubate Protein with 10-20x molar excess of Tetrazine-NHS EsteD

(30-60 min, RT)

Gurify using Desalting CqumrD

Stage 2: BDP FL-PEG4-TCO Ligation

l

Grepare 1-10 mM BDP FL-PEG4-TCO in DMSO]

l

Cncubate Tetrazine-Protein with 1.5-5x molar excess of BDP FL-PEG4-TC(§

(1-2 hours, RT, protected from light)

l

Purify using Desalting Column/Dialysis

:

Characterization (e.g., Degree of Labeling)

End: BDP FL-Conjugated Protein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Protein Conjugation
with BDP FL-PEG4-TCO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541584#protein-conjugation-with-bdp-fl-peg4-tco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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